![molecular formula C19H27NO4 B4763897 ethyl 1-[4-(4-methylphenoxy)butanoyl]-4-piperidinecarboxylate](/img/structure/B4763897.png)
ethyl 1-[4-(4-methylphenoxy)butanoyl]-4-piperidinecarboxylate
Overview
Description
Ethyl 1-[4-(4-methylphenoxy)butanoyl]-4-piperidinecarboxylate is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. This compound is also known as GW 501516 and is a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ).
Mechanism of Action
Ethyl 1-[4-(4-methylphenoxy)butanoyl]-4-piperidinecarboxylate acts as a selective agonist of PPARδ, which is a nuclear receptor that plays a crucial role in regulating lipid and glucose metabolism. Activation of PPARδ by this compound leads to the upregulation of genes involved in fatty acid oxidation, mitochondrial biogenesis, and glucose uptake in skeletal muscle.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to increase fatty acid oxidation and glucose uptake in skeletal muscle, which leads to improved insulin sensitivity and glucose homeostasis. It also increases endurance and exercise capacity by enhancing mitochondrial biogenesis and oxidative metabolism in skeletal muscle.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 1-[4-(4-methylphenoxy)butanoyl]-4-piperidinecarboxylate in lab experiments include its selective activation of PPARδ, which leads to specific effects on lipid and glucose metabolism. It also has a long half-life, which allows for once-daily dosing. However, its limitations include its potential to cause cancer in animal studies and its lack of safety data in humans.
Future Directions
The potential future directions for research on ethyl 1-[4-(4-methylphenoxy)butanoyl]-4-piperidinecarboxylate include its use in treating metabolic disorders such as obesity, diabetes, and dyslipidemia. It could also be studied for its potential use in improving athletic performance and endurance. Further research is needed to determine its safety and efficacy in humans and to identify any potential side effects. Additionally, the development of new PPARδ agonists with improved safety profiles could be a potential future direction for research in this field.
Conclusion:
This compound is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. Its selective activation of PPARδ leads to specific effects on lipid and glucose metabolism, making it a promising candidate for the treatment of metabolic disorders. However, further research is needed to determine its safety and efficacy in humans and to identify any potential side effects.
Scientific Research Applications
Ethyl 1-[4-(4-methylphenoxy)butanoyl]-4-piperidinecarboxylate has been extensively studied for its potential applications in various fields of scientific research. It has been found to have beneficial effects on lipid metabolism, glucose homeostasis, and skeletal muscle metabolism. It has also been studied for its potential use in treating metabolic disorders such as obesity, diabetes, and dyslipidemia.
properties
IUPAC Name |
ethyl 1-[4-(4-methylphenoxy)butanoyl]piperidine-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27NO4/c1-3-23-19(22)16-10-12-20(13-11-16)18(21)5-4-14-24-17-8-6-15(2)7-9-17/h6-9,16H,3-5,10-14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHVWJEZLUJIXKW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)CCCOC2=CC=C(C=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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